Cas no 138343-78-9 (Carbamic acid, (2-fluoro-6-methylphenyl)-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, (2-fluoro-6-methylphenyl)-, 1,1-dimethylethyl ester
• CAS No: 138343-78-9
• MF: C₁₂H₁₆FNO₂
• MW: 225.259346961975
• CID: 1252694
• PubChem ID: 58779687
• Update Time: 2025-04-20

Carbamic acid, (2-fluoro-6-methylphenyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (2-fluoro-6-methylphenyl)-, 1,1-dimethylethyl ester
• DTXSID501209121
• 138343-78-9
• 1,1-Dimethylethyl N-(2-fluoro-6-methylphenyl)carbamate
• WNILPYHLXCWHEP-UHFFFAOYSA-N
• SCHEMBL5349934
• tert-butyl 2-fluoro-6-methylphenylcarbamate

• Inchi： 1S/C12H16FNO2/c1-8-6-5-7-9(13)10(8)14-11(15)16-12(2,3)4/h5-7H,1-4H3,(H,14,15)
• InChI Key： WNILPYHLXCWHEP-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C)=C1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 225.11658
• Monoisotopic Mass: 225.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33